Bumetanide-d5 Butyl Ester
Bumetanide-d5 Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1216685-32-3
VCID:
VC0029335
InChI:
InChI=1S/C21H28N2O5S/c1-3-5-12-23-18-14-16(21(24)27-13-6-4-2)15-19(29(22,25)26)20(18)28-17-10-8-7-9-11-17/h7-11,14-15,23H,3-6,12-13H2,1-2H3,(H2,22,25,26)/i7D,8D,9D,10D,11D
SMILES:
CCCCNC1=C(C(=CC(=C1)C(=O)OCCCC)S(=O)(=O)N)OC2=CC=CC=C2
Molecular Formula:
C21H28N2O5S
Molecular Weight:
425.555
Bumetanide-d5 Butyl Ester
CAS No.: 1216685-32-3
Cat. No.: VC0029335
Molecular Formula: C21H28N2O5S
Molecular Weight: 425.555
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216685-32-3 |
|---|---|
| Molecular Formula | C21H28N2O5S |
| Molecular Weight | 425.555 |
| IUPAC Name | butyl 3-(butylamino)-4-(2,3,4,5,6-pentadeuteriophenoxy)-5-sulfamoylbenzoate |
| Standard InChI | InChI=1S/C21H28N2O5S/c1-3-5-12-23-18-14-16(21(24)27-13-6-4-2)15-19(29(22,25)26)20(18)28-17-10-8-7-9-11-17/h7-11,14-15,23H,3-6,12-13H2,1-2H3,(H2,22,25,26)/i7D,8D,9D,10D,11D |
| Standard InChI Key | FUBXAOXPLXHBPG-RAGZBHKVSA-N |
| SMILES | CCCCNC1=C(C(=CC(=C1)C(=O)OCCCC)S(=O)(=O)N)OC2=CC=CC=C2 |
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